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Compound of Interest

Compound Name: Ajmalicine

Cat. No.: B1678821

Essential Safety and Handling Guide for Ajmalicine

This guide provides crucial safety, handling, and disposal information for researchers,
scientists, and drug development professionals working with Ajmalicine. Adherence to these
procedures is vital for ensuring a safe laboratory environment.

Hazard Identification and Classification

Ajmalicine is classified as harmful if swallowed.[1][2][3] It is essential to be aware of its
toxicological properties to handle it safely.

GHS Classification:
» Acute Toxicity, Oral: Category 4[1][2][4]
 Signal Word: Warning[1][2]

e Hazard Statement: H302 - Harmful if swallowed[1][2][3]

Key Safety and Chemical Data

The following table summarizes essential quantitative data for Ajmalicine.
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Property Value Source
Molecular Formula C21H24N203 [4]
Molecular Weight 352.43 g/mol [4]
CAS Number 483-04-5 [11[2]
EC Number 207-589-5 [1]]4]
Appearance Powder [5]
Storage Temperature 2-8°C [4]
LD50 (Oral, Mouse) 400 mg/kg [3]
LD50 (Intraperitoneal, Mouse) 165 mg/kg [3]
LD50 (Intraperitoneal, Rat) 200 mg/kg [3]
TDLO (Oral, Human) 12,500 pg/kg [3]

Personal Protective Equipment (PPE)
The use of appropriate PPE is the primary control measure to prevent exposure when
engineering controls cannot eliminate the risk.

e Eye and Face Protection:

o Wear safety glasses with side-shields conforming to EN166 (EU) or NIOSH (US)
standards.[4]

o In situations with a risk of splashing, a face shield should be used in combination with
safety goggles for full protection.[6]

e Skin Protection:

o Gloves: Always handle with gloves, which must be inspected before use.[4] Use proper
glove removal technigue to avoid skin contact.[4] Dispose of contaminated gloves after
use in accordance with good laboratory practices and applicable laws.[4] Thicker gloves
generally offer better protection.[7]
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o Gown/Lab Coat: A protective gown or lab coat is required to prevent skin contact.

o Respiratory Protection:

o For nuisance exposures or where dust formation is possible, use a P95 (US) or P1 (EU
EN 143) particle respirator.[4]

o Ensure respirators and their components are tested and approved under appropriate
government standards like NIOSH (US) or CEN (EU).[4]

Operational and Disposal Plans
Safe Handling Protocols

e Avoid contact with skin and eyes.[4]

Avoid the formation of dust and aerosols.[4]

Provide appropriate exhaust ventilation at places where dust is formed.[4]

Do not eat, drink, or smoke when using this product.[2][3]

Wash hands thoroughly after handling and before breaks.[2][4]

Storage and Stability

e Store in a cool place.[4]
o Keep the container tightly closed in a dry and well-ventilated place.[4]
e The recommended storage temperature is 2 - 8°C.[4]

o Stock solutions are unstable; they should be prepared fresh.[5] For longer-term storage,
solutions can be kept at -80°C for up to 6 months or -20°C for up to 1 month.[8]

Accidental Release Measures

In the event of a spill, follow these procedural steps:

o Evacuate and Secure: Immediately evacuate the spill area and restrict access.
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o Ventilate: Ensure the area is well-ventilated.

« Don PPE: Put on all required personal protective equipment, including respiratory protection.

[4]
e Containment and Cleanup:

o Avoid dust formation.[4]

o Pick up and arrange disposal without creating dust.[4]

o Sweep up the spilled material and shovel it into a suitable, closed container for disposal.[4]
o Decontaminate: Clean the spill area thoroughly.

» Waste Disposal: Dispose of the contained waste and any contaminated cleaning materials
as hazardous waste.

Disposal Plan

e Dispose of unused product and contaminated packaging as hazardous waste.[4]
» Offer surplus and non-recyclable solutions to a licensed disposal company.[4]

o One method involves dissolving or mixing the material with a combustible solvent and
burning it in a chemical incinerator equipped with an afterburner and scrubber.[4]

e Do not let the product enter drains.[4]

Emergency First Aid Procedures

Immediate action is required in case of exposure.
 If Swallowed:
o Call a poison center or doctor immediately if you feel unwell.[3]

o Rinse mouth with water.[4]
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o Never give anything by mouth to an unconscious person.[4]

e If Inhaled:
o Move the person into fresh air.[4]
o If the person is not breathing, give artificial respiration.[4]
o Consult a physician.[4]
 In Case of Skin Contact:
o Wash off with soap and plenty of water.[4]
o Consult a physician.[4]
e In Case of Eye Contact:
o Rinse the opened eye for several minutes under running water as a precaution.[3][4]

Workflow for Ajmalicine Spill Response

The following diagram outlines the step-by-step procedure for safely managing an accidental
spill of Ajmalicine.
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Caption: Workflow for handling an accidental spill of Ajmalicine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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